2,5-dichloro-4-ethoxy-N,N-diethylbenzenesulfonamide

• Molecular Formula: C12H17Cl2NO3S
• Molecular Weight: 326.2 g/mol
• IUPAC Name: 2,5-dichloro-4-ethoxy-N,N-diethylbenzenesulfonamide
• InChI: InChI=1S/C12H17Cl2NO3S/c1-4-15(5-2)19(16,17)12-8-9(13)11(18-6-3)7-10(12)14/h7-8H,4-6H2,1-3H3
• InChI Key: FQFWYZAXZGBDEM-UHFFFAOYSA-N
• SMILES: CCN(CC)S(=O)(=O)C1=C(C=C(C(=C1)Cl)OCC)Cl

Description

2,5-dichloro-4-ethoxy-N,N-diethylbenzenesulfonamide is a chemical compound that belongs to the family of sulfonamides. It is also known as ethoxyzolamide and is used as a carbonic anhydrase inhibitor. This compound has been widely used in scientific research for its various applications.

Mechanism of Action

2,5-dichloro-4-ethoxy-N,N-diethylbenzenesulfonamide works by inhibiting the activity of carbonic anhydrase, an enzyme that catalyzes the conversion of carbon dioxide to bicarbonate and protons. This inhibition leads to a decrease in the production of aqueous humor, which helps to reduce intraocular pressure in glaucoma patients. It also leads to a decrease in the production of cerebrospinal fluid, which helps to reduce the symptoms of altitude sickness.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce intraocular pressure in glaucoma patients, reduce the symptoms of altitude sickness, inhibit tumor growth, and reduce inflammation. It has also been shown to have an effect on the central nervous system, although the exact mechanism is not fully understood.

Advantages and Limitations for Lab Experiments

2,5-dichloro-4-ethoxy-N,N-diethylbenzenesulfonamide has several advantages for lab experiments. It is easy to synthesize and has a high purity. It is also stable and can be stored for a long time without degradation. However, it has some limitations as well. It is toxic and should be handled with care. It can also interfere with other enzymes and pathways in the body, which can make it difficult to study specific effects.

Future Directions

There are several future directions for the study of 2,5-dichloro-4-ethoxy-N,N-diethylbenzenesulfonamide. One direction is to study its potential for treating other diseases such as epilepsy and Alzheimer's disease. Another direction is to study its potential for inhibiting the growth of other types of tumors. Further research is also needed to fully understand the mechanism of action of this compound and its effects on the central nervous system.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely used in scientific research for its various applications. It is used as a carbonic anhydrase inhibitor and has been studied for its potential in treating glaucoma, epilepsy, and altitude sickness. It has also been studied for its potential in inhibiting tumor growth and reducing inflammation. Further research is needed to fully understand the mechanism of action of this compound and its effects on the central nervous system.

Synthesis Methods

2,5-dichloro-4-ethoxy-N,N-diethylbenzenesulfonamide can be synthesized by the reaction of 2,5-dichlorobenzenesulfonyl chloride with diethylamine and ethanol. The reaction takes place in the presence of a base such as triethylamine and yields ethoxyzolamide as a white crystalline solid.

Scientific Research Applications

2,5-dichloro-4-ethoxy-N,N-diethylbenzenesulfonamide has been widely used in scientific research for its various applications. It is used as a carbonic anhydrase inhibitor and has been studied for its potential in treating glaucoma, epilepsy, and altitude sickness. It has also been studied for its potential in inhibiting tumor growth and reducing inflammation.